Cas no 58556-80-2 (2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol)

2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol structure
58556-80-2 structure
Product Name:2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol
CAS No:58556-80-2
MF:C15H26O2
MW:238.365745067596
CID:948692
PubChem ID:101281369
Update Time:2025-04-19

2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol Chemical and Physical Properties

Names and Identifiers

    • 2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol
    • Platambin
    • 58556-80-2
    • DTXSID601318640
    • Inchi: 1S/C15H26O2/c1-9(2)11-7-8-15(4)12(16)6-5-10(3)13(15)14(11)17/h9,11-14,16-17H,3,5-8H2,1-2,4H3/t11-,12-,13-,14-,15+/m0/s1
    • InChI Key: WKKJGHCXVKEJNU-YYFQZIEXSA-N
    • SMILES: O[C@H]1[C@H](C(C)C)CC[C@]2(C)[C@H](CCC(=C)[C@H]21)O

Computed Properties

  • Exact Mass: 238.19300
  • Monoisotopic Mass: 238.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 2.74670
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